3-Hydroxytetradecanedioic Acid: A Sentinel of Mitochondrial Beta-Oxidation Failure
3-Hydroxytetradecanedioic Acid: A Sentinel of Mitochondrial Beta-Oxidation Failure
Topic: 3-Hydroxytetradecanedioic Acid: Biological Role & Diagnostic Utility Content Type: In-Depth Technical Guide Audience: Researchers, Clinical Biochemists, and Drug Development Professionals
Executive Summary
3-Hydroxytetradecanedioic acid (C14-3OH-DCA) is a specific long-chain dicarboxylic acid metabolite. Unlike common metabolic intermediates that serve as fuel or signaling molecules, C14-3OH-DCA functions primarily as a rescue metabolite and a pathological biomarker . Its presence in biological fluids—particularly urine—is the hallmark of a specific block in mitochondrial fatty acid beta-oxidation (FAO): Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency .
This guide dissects the molecular origins of C14-3OH-DCA, the "omega-oxidation shunt" that produces it, and its critical role in diagnosing and understanding the toxicity mechanisms underlying LCHAD-associated retinopathy and neuropathy.
Chemical Identity & Physicochemical Properties
Before analyzing its biological trajectory, we must establish the molecule's identity. It is an amphiphilic lipid intermediate characterized by two carboxylic acid groups and a hydroxyl group at the beta-carbon (relative to one carboxyl end).
| Property | Specification |
| IUPAC Name | 3-Hydroxytetradecanedioic acid |
| Formula | C₁₄H₂₆O₅ |
| Molecular Weight | 274.35 g/mol |
| Structure Class | 3-Hydroxy Dicarboxylic Acid (3-OH-DCA) |
| Solubility | Low in water (acid form); Soluble in alkaline buffers and organic solvents (MeOH, EtOAc) |
| pKa | ~4.5 (Carboxyl 1), ~5.5 (Carboxyl 2) |
| Key Functional Groups | Terminal Carboxyls (Polar), 3-Hydroxyl (Secondary alcohol), Alkyl Chain (Hydrophobic) |
The Mechanistic Origin: The Omega-Oxidation Shunt
In a healthy physiological state, long-chain fatty acids are broken down in the mitochondria via beta-oxidation to generate Acetyl-CoA. 3-Hydroxytetradecanedioic acid is not a standard intermediate of this pathway. It is formed only when the primary pathway is blocked.
The Metabolic Blockade (LCHAD Deficiency)
The enzyme Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) , part of the Mitochondrial Trifunctional Protein (MTP) complex, catalyzes the third step of beta-oxidation for long-chain fats (C12–C16).
-
Normal Function: Converts L-3-hydroxyacyl-CoA to 3-ketoacyl-CoA.
-
Pathology: In LCHAD deficiency (caused by HADHA gene mutations, commonly c.1528G>C), the substrate 3-hydroxytetradecanoyl-CoA accumulates in the mitochondrial matrix.
The Rescue Pathway (Microsomal Omega-Oxidation)
To prevent the toxic buildup of acyl-CoAs, the cell exports these intermediates to the cytosol (as carnitine esters or free acids) and shuttles them to the Endoplasmic Reticulum (ER). Here, the Cytochrome P450 CYP4 family (omega-hydroxylases) initiates a rescue oxidation at the terminal methyl group (
The Sequence of Formation:
-
Accumulation: 3-Hydroxytetradecanoyl-CoA builds up.
-
Hydrolysis: Thioesterase cleaves CoA, releasing free 3-hydroxytetradecanoic acid.
-
-Hydroxylation: CYP450 adds an -OH group to the
-end. -
Dehydrogenation: Alcohol and aldehyde dehydrogenases convert the
-OH to a carboxyl group. -
Result: 3-Hydroxytetradecanedioic acid (a dicarboxylic acid) is formed.[1] This polar molecule is water-soluble enough to be excreted in urine, serving as a detoxification mechanism.
Pathway Visualization
The following diagram illustrates the divergence from normal beta-oxidation to the formation of 3-hydroxytetradecanedioic acid.
Caption: Schematic of the metabolic block at LCHAD and the compensatory omega-oxidation shunt producing 3-hydroxytetradecanedioic acid.
Pathological Significance & Toxicity
While the formation of 3-hydroxytetradecanedioic acid is a detoxification attempt, the accumulation of its precursors (long-chain 3-hydroxy intermediates) drives severe pathology.
Pigmentary Retinopathy
Unlike other fatty acid oxidation disorders (e.g., MCAD deficiency), LCHAD deficiency causes a unique, progressive chorioretinopathy .
-
Mechanism: Long-chain 3-hydroxy fatty acids and their carnitine esters are toxic to the Retinal Pigment Epithelium (RPE). They disrupt mitochondrial structure, inhibit the dicarboxylic acid carrier, and uncouple oxidative phosphorylation.
-
Role of the Acid: The detection of 3-hydroxytetradecanedioic acid in urine correlates with the severity of the metabolic block, and thus the risk of retinal damage.
Mitochondrial Uncoupling
The amphiphilic nature of 3-hydroxy fatty acids allows them to act as weak protonophores, shuttling protons across the inner mitochondrial membrane and dissipating the proton motive force (uncoupling). This leads to energy failure (low ATP) in high-demand tissues like the heart and retina.
Analytical Methodologies
Reliable detection of 3-hydroxytetradecanedioic acid is essential for confirming LCHAD/MTP deficiency. The gold standard is Gas Chromatography-Mass Spectrometry (GC-MS) of urine organic acids.
Protocol: Urine Organic Acid Analysis via GC-MS
This protocol describes the extraction and derivatization required to make the dicarboxylic acid volatile for GC analysis.
Reagents:
-
Urease (Type C-3 from Jack bean)
-
Hydroxylamine hydrochloride (2.5% in pyridine)
-
BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS
-
Internal Standard: Tropic acid or 3,3-dimethylglutaric acid.
Workflow:
-
Sample Preparation (Urease Step):
-
Add 100 µL of urine to a glass tube.
-
Add 10 units of Urease to decompose urea (which otherwise obscures peaks).
-
Incubate at 37°C for 15 minutes.
-
-
Oximation (Stabilize Keto Acids):
-
Add 500 µL of ethanol.
-
Add 50 µL of Hydroxylamine HCl.
-
Heat at 60°C for 30 minutes. (This prevents keto-enol tautomerization of related keto-acids).
-
-
Extraction:
-
Acidify to pH < 2 using 6M HCl.
-
Extract twice with 2 mL Ethyl Acetate.
-
Combine organic phases and dry under nitrogen gas flow.
-
-
Derivatization (Silylation):
-
Resuspend residue in 50 µL BSTFA + 1% TMCS.
-
Heat at 60°C for 30 minutes.
-
Chemistry: This converts the -COOH and -OH groups into Trimethylsilyl (TMS) esters/ethers (
), rendering the molecule volatile.
-
-
GC-MS Analysis:
-
Column: DB-5ms or equivalent (5% phenyl methyl siloxane).
-
Temperature Ramp: 70°C (hold 2 min) → 10°C/min → 280°C.
-
Detection: Electron Impact (EI) ionization.
-
Target Ion: Look for characteristic fragmentation patterns of TMS-derivatized 3-hydroxydicarboxylic acids (M-15, M-89 ions).
-
Diagnostic Criteria
-
Normal Profile: Trace or undetectable levels of 3-hydroxydicarboxylic acids.
-
LCHAD Positive: Prominent peaks for:
-
3-Hydroxysebacic acid (C10)
-
3-Hydroxydodecanedioic acid (C12)
-
3-Hydroxytetradecanedioic acid (C14) (Specific marker)
-
Emerging Research: Microbial & Environmental Roles
While primarily a human pathological marker, recent metabolomic studies have identified 3-hydroxytetradecanedioic acid in other contexts:
-
Microbial Fermentation: Detected in fermentation processes involving Candida and Saccharomyces (e.g., tea or tobacco fermentation), likely as a byproduct of fungal fatty acid oxidation.
-
Metabolomic Biomarker: Elevated levels have been observed in serum metabolomics of patients with severe psoriasis and alcohol-associated liver disease, serving as a general indicator of perturbed lipid metabolism and mitochondrial stress.
References
-
LCHAD Deficiency and Retinop
- Title: Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: Clinical presentation and follow-up of 50 p
- Source: Pedi
-
URL:[Link]
-
Pathophysiology of 3-Hydroxy Intermedi
-
Analytical Methods (GC-MS)
- Title: Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: prepar
- Source: Journal of Mass Spectrometry (2002).
-
URL:[Link]
-
GeneReviews®: LCHAD Deficiency
-
Microbial Metabolomics Context
- Title: Enhancing the quality of fermented plant leaves: the role of metabolite signatures and associ
- Source: Frontiers in Microbiology (2024).
-
URL:[Link]
Sources
- 1. Metabolomics to Decipher the Chemical Defense of Cereals against Fusarium graminearum and Deoxynivalenol Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Observations regarding retinopathy in mitochondrial trifunctional protein deficiencies - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 4. publications.aap.org [publications.aap.org]
- 5. Orphanet: Long chain 3-hydroxyacyl-CoA dehydrogenase deficiency [orpha.net]
